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Compound of Interest

Compound Name: 2-Mercaptopyridine

Cat. No.: B119420

An In-depth Technical Guide to the Health and Safety Considerations for Handling 2-
Mercaptopyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Mercaptopyridine (CAS No. 2637-34-5), also known as 2-Pyridinethiol or 2(1H)-
Pyridinethione, is a versatile organosulfur compound widely utilized in chemical synthesis.[1][2]
[3] Its applications include the synthesis of pharmaceuticals, agrochemicals, and its use as a
ligand in coordination chemistry.[3] The reactivity of its thiol group makes it a valuable
nucleophile and building block in organic synthesis.[4] Structurally, it exists in a tautomeric
equilibrium with its thione form, 2(1H)-pyridinethione.[2][5]

This guide provides a comprehensive overview of the health and safety considerations
essential for the safe handling, storage, and disposal of 2-Mercaptopyridine in a laboratory or
research setting. The information is compiled from various safety data sheets and chemical
databases to ensure a thorough understanding of its potential hazards.

Hazard Identification and Classification

2-Mercaptopyridine is classified as a hazardous chemical. The primary hazards are
associated with its irritant properties to the skin, eyes, and respiratory system.[1][2][3][6][7]
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GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for hazard communication. The classification for 2-
Mercaptopyridine is summarized in the table below.[1][3][6][7]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity ]
) H335: May cause respiratory
— Single Exposure 3 o
) irritation
(Respiratory)

Table 1: GHS Hazard Classification for 2-Mercaptopyridine.[1][3][6][7]

GHS Label Elements

The following pictograms, signal word, and precautionary statements are associated with 2-
Mercaptopyridine:

e Pictogram:
o lrialt text
 Signal Word:Warning[1][6]
e Hazard Statements:
o H315: Causes skin irritation.[1][6][ 7]
o H319: Causes serious eye irritation.[1][6][7]
o H335: May cause respiratory irritation.[1][6][7]

 Precautionary Statements:
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[e]

Prevention: P261, P264, P271, P280[1][7][8]

o

Response: P302+P352, P304+P340, P305+P351+P338, P312, P321, P332+P313,
P337+P313, P362+P364[1][7][8]

o

Storage: P403+P233, P405[1][7]

[¢]

Disposal: P501[1][7]

Toxicological Properties

The toxicological properties of 2-Mercaptopyridine have not been fully investigated.[2]
However, available data indicates acute toxicity and significant irritant effects.

Acute Toxicity

Limited quantitative data is available for the acute toxicity of 2-Mercaptopyridine. The majority
of safety data sheets report "no data available” for oral, dermal, and inhalation LD50/LC50
values.[1] The available data is for mice via intraperitoneal and intravenous routes.[6][9][10]

Route of Exposure  Species Value Reference
Intraperitoneal Mouse LD50: 250 mg/kg [6][9][10]
Intravenous Mouse LD50: 250 mg/kg [61[9][10]
Oral - No data available [1]

Dermal - No data available [1]
Inhalation - No data available [1]

Table 2: Acute Toxicity Data for 2-Mercaptopyridine.

Other Toxicological Endpoints

Comprehensive studies on long-term toxicological effects are largely unavailable.
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Toxicological Endpoint

Finding

Skin Corrosion/Irritation

Causes skin irritation.[1][2][6]

Serious Eye Damage/Irritation

Causes serious eye irritation.[1][2][6]

Respiratory or Skin Sensitization

No data available.[1]

Germ Cell Mutagenicity

No data available.[1]

Carcinogenicity

No data available.[1]

Reproductive Toxicity

No data available.[1]

Aspiration Hazard

No data available.[1]

Table 3: Summary of Other Toxicological Endpoints.

Occupational Exposure Limits

Currently, there are no established occupational exposure limits (OELS), such as Permissible
Exposure Limits (PEL) from OSHA or Threshold Limit Values (TLV) from ACGIH, for 2-
Mercaptopyridine.[2][7] Therefore, exposure should be minimized to the lowest achievable

level through engineering controls and personal protective equipment.

First Aid Measures

Immediate medical attention is crucial in case of exposure. The following diagram outlines the
recommended first aid procedures for different routes of exposure.[2][7][11]
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Exposure to 2-Mercaptopyridine

l ‘Inhalaﬂon‘ ‘Skincomaa‘ ‘Eyecomam‘ ‘Ingesﬁon‘

First Aid Response

inutes. By immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids,
2. Remove contact lenses, i easy to do.

ntact lenses, if present and eas)
3. Get immediate medical attention.

Click to download full resolution via product page

First Aid Procedures for 2-Mercaptopyridine Exposure.

Notes to Physician: Treat symptomatically and supportively.[2]

Fire and Explosion Hazards
Fire Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[1][2][7][11]

» Specific Hazards from Combustion: During a fire, irritating and highly toxic gases may be
generated by thermal decomposition.[2][7] Hazardous combustion products include carbon
monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx), and sulfur oxides.[2][7]

e Special Protective Equipment: Firefighters should wear a self-contained breathing apparatus
(SCBA) in pressure-demand, MSHA/NIOSH (or equivalent), and full protective gear.[1][2][7]
[11]

Physical Hazard Data
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Property Value

Flash Point 65.56 °C (150.00 °F) TCCJ[10]
Autoignition Temperature 480 °C /896 °F[7]
Flammability/Explosion Limits No data available[2][7]

Table 4: Fire Hazard Data for 2-Mercaptopyridine.

Accidental Release Measures

In the event of a spill or leak, immediate action is required to prevent exposure and
environmental contamination. The following workflow outlines the necessary steps.
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Spill / Leak Occurs

Evacuate personnel to safe areas.
Keep people away and upwind.

'

Ensure adequate ventilation.

l

Remove all sources of ignition.
Use spark-proof tools.

'

Wear appropriate Personal Protective Equipment (PPE).
(See Section 9.0)

'

Contain the spill.
Prevent entry into drains and waterways.

'

Sweep up or absorb material.
Place into a suitable, closed, labeled container for disposal.

'

Dispose of waste in accordance with local, state, and federal regulations.

Decontaminate Area & PPE

Click to download full resolution via product page

Workflow for Accidental Release of 2-Mercaptopyridine.
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Handling and Storage
Safe Handling

» Work in a well-ventilated area, preferably in a chemical fume hood.[1][2][11]

Avoid contact with skin, eyes, and clothing.[2][11]

Avoid breathing dust, fumes, or vapors.[1][11]

Minimize dust generation and accumulation.[2][11]

Wash hands thoroughly after handling.[2][7]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]

Storage

e Store in a tightly closed container.[1][2][7]

Keep in a cool, dry, and well-ventilated place.[1][2][7]

Refrigerated storage (below 4°C/39°F) is recommended to maintain product quality.[2][7][11]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[]

[7]

Store in a locked-up area.[1][7]

Exposure Controls and Personal Protection

Since no occupational exposure limits have been established, a robust exposure control
strategy is paramount. This involves a combination of engineering controls and personal
protective equipment (PPE).

Engineering Controls

o Use adequate ventilation to keep airborne concentrations low.[2]

o Ensure that eyewash stations and safety showers are close to the workstation location.[12]
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Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following diagram
provides a logical guide for PPE selection.

Personal Protective Equipment (PPE) Selection

Eye / Face Protection Skin & Body Protection Respiratory Protection
Requi Required Required under specific conditions

Chemical-impermeable Gloves
Fire/flame resistant and impervious clothing

If exposure limits are exceeded or irritation is experienced:
- Full-face respirator
- NIOSH/MSHA or EN 149 approved respirator

Chemical Safety Goggles or Glasses
(conforming to EN166 or OSHA 29 CFR 1910.133)

Appropriate protective clothing to prevent skin exposure

Click to download full resolution via product page

Personal Protective Equipment Selection Guide.

Stability and Reactivity

» Reactivity: Not expected to be reactive under normal conditions.

o Chemical Stability: Stable under normal temperatures and pressures.[2]

» Conditions to Avoid: Incompatible materials, dust generation, heat, flames, and sparks.[2][7]
e Incompatible Materials: Strong oxidizing agents, strong bases.[2][7]

e Hazardous Decomposition Products: Thermal decomposition can produce carbon monoxide,
carbon dioxide, nitrogen oxides, and sulfur oxides.[2][7]

e Hazardous Polymerization: Has not been reported.[2]

Experimental Protocols
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Detailed experimental protocols for the toxicological studies cited (e.g., mouse LD50
determination) are not available in the publicly accessible safety literature. Researchers should
consult specialized toxicological databases or the original scientific publications for such
information. The provided data is intended for hazard assessment and safety planning.

Conclusion

2-Mercaptopyridine is a valuable chemical reagent that poses moderate health risks, primarily
as an irritant. A thorough understanding of its hazards, coupled with stringent adherence to
safety protocols, is essential for its safe use. This guide summarizes the critical safety
information, emphasizing the use of engineering controls, appropriate personal protective
equipment, and proper handling and storage procedures to minimize risk to researchers and
professionals. Always consult the most recent Safety Data Sheet (SDS) from your supplier
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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